molecular formula C11H11IN4 B15375804 4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline CAS No. 65340-84-3

4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline

Cat. No.: B15375804
CAS No.: 65340-84-3
M. Wt: 326.14 g/mol
InChI Key: SMHWDPIIPGKFCW-UHFFFAOYSA-N
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Description

4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline is a quinoline derivative functionalized with an iodine atom at the 8-position and a 3,3-dimethyltriaz-1-en-1-yl group at the 4-position. This compound is structurally related to 8-iodoquinoline, a precursor for synthesizing 8-substituted quinolines via Sandmeyer reactions .

Properties

CAS No.

65340-84-3

Molecular Formula

C11H11IN4

Molecular Weight

326.14 g/mol

IUPAC Name

N-[(8-iodoquinolin-4-yl)diazenyl]-N-methylmethanamine

InChI

InChI=1S/C11H11IN4/c1-16(2)15-14-10-6-7-13-11-8(10)4-3-5-9(11)12/h3-7H,1-2H3

InChI Key

SMHWDPIIPGKFCW-UHFFFAOYSA-N

Canonical SMILES

CN(C)N=NC1=C2C=CC=C(C2=NC=C1)I

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Gaps

  • Synthesis: While 8-iodoquinoline derivatives are well-documented , the target compound’s synthesis route remains speculative. Future work should explore triazenylation via diazonium intermediates.
  • Computational Insights : DFT calculations (using methods from ) could predict bond dissociation energies and reaction pathways, guiding experimental design.

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